Cas no 787490-63-5 (1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid)
1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinoxalinecarboxylicacid, 1,2,3,4-tetrahydro-
- 1,2,3,4-TETRAHYDRO-QUINOXALINE-6-CARBOXYLIC ACID
- 1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
- GL-1048
- SCHEMBL5380029
- 787490-63-5
- AKOS005256619
- A914791
- 1,2,3,4-tetrahydroquinoxaline-6-carboxylicacid
- DTXSID20587626
- OC(=O)C1=CC=C2NCCNC2=C1
- SB38762
- MFCD09832508
- G64695
-
- MDL: MFCD09832508
- Inchi: 1S/C9H10N2O2/c12-9(13)6-1-2-7-8(5-6)11-4-3-10-7/h1-2,5,10-11H,3-4H2,(H,12,13)
- InChI Key: UNYNLYPENYYPMP-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=1)NCCN2)=O
Computed Properties
- Exact Mass: 178.07400
- Monoisotopic Mass: 178.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- Density: 1.265
- Boiling Point: 403.615°C at 760 mmHg
- Flash Point: 197.899°C
- Refractive Index: 1.589
- PSA: 61.36000
- LogP: 1.49820
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449038858-1g |
1,2,3,4-Tetrahydroquinoxaline-6-carboxylic acid |
787490-63-5 | 95% | 1g |
$614.80 | 2023-09-01 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0469-1g |
1,2,3,4-Tetrahydro-quinoxaline-6-carboxylic acid |
787490-63-5 | 97% | 1g |
6767.38CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0469-5g |
1,2,3,4-Tetrahydro-quinoxaline-6-carboxylic acid |
787490-63-5 | 97% | 5g |
25424.31CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0469-500mg |
1,2,3,4-Tetrahydro-quinoxaline-6-carboxylic acid |
787490-63-5 | 97% | 500mg |
3807.71CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0469-250mg |
1,2,3,4-Tetrahydro-quinoxaline-6-carboxylic acid |
787490-63-5 | 97% | 250mg |
2332.12CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0469-100mg |
1,2,3,4-Tetrahydro-quinoxaline-6-carboxylic acid |
787490-63-5 | 97% | 100mg |
1594.32CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0469-50mg |
1,2,3,4-Tetrahydro-quinoxaline-6-carboxylic acid |
787490-63-5 | 97% | 50mg |
1221.18CNY | 2021-05-07 | |
| TRC | T304203-10mg |
1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid |
787490-63-5 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T304203-50mg |
1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid |
787490-63-5 | 50mg |
$ 115.00 | 2022-06-02 | ||
| TRC | T304203-100mg |
1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid |
787490-63-5 | 100mg |
$ 160.00 | 2022-06-02 |
1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid Suppliers
1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
Market Research and Analysis of 1,2,3,4-Tetrahydroquinoxaline-6-Carboxylic Acid (CAS No. 787490-63-5) in Chemical-Biomedical Fields
1,2,3,4-Tetrahydroquinoxaline-6-carboxylic acid (CAS No. 787490-63-5) is a compound of significant interest in the chemical and biomedical industries. This molecule has been extensively studied for its potential applications in drug development and as an intermediate in organic synthesis. Recent advancements in synthetic methodologies and its biological evaluation have positioned this compound as a promising candidate for various therapeutic areas.
The global market for specialty chemicals like 1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid is driven by the increasing demand for novel drug candidates and the need for efficient synthetic pathways. Key players in the industry are focusing on improving the scalability and cost-effectiveness of production processes to meet the growing demand from pharmaceutical companies and research institutions.
Research on this compound has revealed its potential as a building block for constructing bioactive molecules with complex architectures. Its unique structural features make it an ideal substrate for further functionalization in medicinal chemistry programs targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.
The market analysis indicates a steady growth trajectory due to the rising investment in R&D activities and the expanding portfolio of applications. Major regions contributing to this growth include North America, Europe, and Asia-Pacific, with emerging markets showing increasing interest in adopting advanced chemical technologies.
In conclusion, 1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid (CAS No. 787490-63-5) holds substantial promise in advancing chemical-biomedical research and product development. Its continued exploration will undoubtedly contribute to the discovery of innovative therapies and reinforce its position as a critical component in the specialty chemicals market.
787490-63-5 (1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid) Related Products
- 844891-14-1(6-Quinoxalinecarboxylicacid, 1,2,3,4-tetrahydro-1,4-dimethyl-)
- 279227-01-9(Benzoic acid,3-amino-4-[(2-hydroxyethyl)amino]-)
- 284673-06-9(3-amino-4-(propan-2-yl)aminobenzoic acid)
- 394655-20-0(Benzoic acid,3-amino-2-[(2-aminoethyl)amino]-)
- 95627-01-3(4,4’-(Ethylenediimino)dibenzoic Acid)
- 912763-19-0(2,3-DIMETHYL-1,2,3,4-TETRAHYDRO-QUINOXALINE-6-CARBOXYLIC ACID)
- 467235-04-7(4-amino-3-(propan-2-yl)aminobenzoic acid)
- 120337-90-8(3-Amino-4-(butylamino)benzoic acid)
- 66315-20-6(3-Amino-4-(ethylamino)benzoic acid)
- 476634-97-6(3-amino-4-(2-methylpropyl)aminobenzoic acid)